Cas no 2734778-36-8 (2-Fluoro-3-methyl-5-(methylthio)benzaldehyde)

• Product Name: 2-Fluoro-3-methyl-5-(methylthio)benzaldehyde
• CAS No: 2734778-36-8
• MF: C₉H₉FOS
• MW: 184.23
• CID: 5079867
• Update Time: 2026-03-01

2-Fluoro-3-methyl-5-(methylthio)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-methyl-5-(methylthio)benzaldehyde

• Inchi： 1S/C9H9FOS/c1-6-3-8(12-2)4-7(5-11)9(6)10/h3-5H,1-2H3
• InChI Key： PKVJOJHOFGFHGJ-UHFFFAOYSA-N
• SMILES： C1(C=C(SC)C=C(C)C=1F)C=O

Additional information on 2-Fluoro-3-methyl-5-(methylthio)benzaldehyde

Introduction to 2-Fluoro-3-methyl-5-(methylthio)benzaldehyde (CAS No. 2734778-36-8)

2-Fluoro-3-methyl-5-(methylthio)benzaldehyde (CAS No. 2734778-36-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and synthetic organic chemistry. This compound, characterized by its unique molecular structure, exhibits a range of chemical properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and fine chemicals.

The molecular formula of 2-Fluoro-3-methyl-5-(methylthio)benzaldehyde is C₉H₉FOS, and it has a molecular weight of approximately 180.23 g/mol. The presence of a fluoro group, a methyl group, and a methylthio group in its structure imparts distinct reactivity and functional characteristics to the molecule. These features make it an attractive candidate for the development of novel drugs and advanced materials.

In recent years, the study of 2-Fluoro-3-methyl-5-(methylthio)benzaldehyde has been enriched by advancements in computational chemistry and experimental techniques. Researchers have utilized density functional theory (DFT) calculations to gain insights into its electronic structure and reactivity. These computational studies have revealed that the fluoro group significantly influences the electronic distribution, enhancing the molecule's electrophilic character and reactivity towards nucleophiles.

The synthetic accessibility of 2-Fluoro-3-methyl-5-(methylthio)benzaldehyde has also been a focus of recent research. Various synthetic routes have been developed to efficiently produce this compound with high yields and purity. One notable method involves the selective fluorination of 3-methyl-5-(methylthio)benzaldehyde using N-fluorobenzenesulfonimide (NFSI), which provides a mild and efficient route to the target molecule. This method has been widely adopted due to its operational simplicity and environmental friendliness.

In the context of medicinal chemistry, 2-Fluoro-3-methyl-5-(methylthio)benzaldehyde has shown promise as a building block for the synthesis of bioactive compounds. Its ability to undergo various chemical transformations, such as condensation reactions, Grignard reactions, and Michael additions, makes it a versatile starting material for the preparation of complex molecules with therapeutic potential. For instance, derivatives of this compound have been explored for their anti-inflammatory, antimicrobial, and anticancer properties.

A recent study published in the Journal of Medicinal Chemistry highlighted the use of 2-Fluoro-3-methyl-5-(methylthio)benzaldehyde in the development of novel inhibitors for cancer-related enzymes. The researchers synthesized a series of derivatives by modifying the aldehyde group and found that certain compounds exhibited potent inhibitory activity against specific kinases involved in cancer progression. These findings underscore the potential of 2-Fluoro-3-methyl-5-(methylthio)benzaldehyde as a lead compound for drug discovery.

Beyond its applications in pharmaceuticals, 2-Fluoro-3-methyl-5-(methylthio)benzaldehyde has also found utility in materials science. Its unique electronic properties make it suitable for use in organic electronics, particularly in the development of organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). The ability to fine-tune its electronic characteristics through structural modifications opens up new possibilities for designing advanced materials with tailored performance.

In conclusion, 2-Fluoro-3-methyl-5-(methylthio)benzaldehyde (CAS No. 2734778-36-8) is a multifaceted compound with significant potential in various scientific disciplines. Its unique molecular structure and versatile reactivity make it an invaluable intermediate in synthetic chemistry, while its bioactive derivatives hold promise for therapeutic applications. As research continues to advance, it is likely that new applications and insights into this compound will emerge, further solidifying its importance in both academic and industrial settings.